Cas no 204-91-1 (Dinaphtho[2,1-b:2',3'-d]furan(6CI,7CI,8CI,9CI))

Dinaphtho[2,1-b:2',3'-d]furan(6CI,7CI,8CI,9CI) structure
204-91-1 structure
Product Name:Dinaphtho[2,1-b:2',3'-d]furan(6CI,7CI,8CI,9CI)
CAS No:204-91-1
MF:C20H12O
MW:268.308685302734
CID:249381
PubChem ID:21087994
Update Time:2025-04-19

Dinaphtho[2,1-b:2',3'-d]furan(6CI,7CI,8CI,9CI) Chemical and Physical Properties

Names and Identifiers

    • Dinaphtho[2,1-b:2',3'-d]furan(6CI,7CI,8CI,9CI)
    • dinaphtho<2,1-b:2',3'-d>furan
    • 2',3'-D]FURAN
    • 2,3-d]furan200µg
    • 7-Oxa-7H-dibenzo[b,g]fluorene
    • AG-E-50219
    • CTK1A0742
    • Dinaphtho[2,1-b,2',3'-d]furan
    • dinaphthofuran
    • β-Dinaphtylenoxid
    • Dinaphtho[2,1-b:2',3'-d]furan
    • Dinaphtho[2,1-b;2',3'-d]furan
    • UZO98EGH1A
    • KIOUONCGDXYZNB-UHFFFAOYSA-N
    • Dinaphtho(2,1-b:2',3'-d)furan
    • 12-oxapentacyclo[11.8.0.0?,??.0?,?.0??,??]henicosa-1(13),2(11),3(8),4,6,9,14,16,18,20-decaene
    • 7-Oxa-7H-dibenzo(b,g)fluorene
    • 12-oxapentacyclo[11.8.0.02,11.03,8.015,20]henicosa-1(21),2(11),3,5,7,9,13,15,17,19-decaene
    • 204-91-1
    • Q27291348
    • UNII-UZO98EGH1A
    • SCHEMBL5470714
    • DTXSID50610658
    • Inchi： 1S/C20H12O/c1-2-7-15-12-19-17(11-14(15)6-1)20-16-8-4-3-5-13(16)9-10-18(20)21-19/h1-12H
    • InChI Key： KIOUONCGDXYZNB-UHFFFAOYSA-N
    • SMILES： O1C2C=CC3C=CC=CC=3C=2C2C=C3C=CC=CC3=CC1=2

Computed Properties

  • Exact Mass: 268.08900
  • Monoisotopic Mass: 268.088815002g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 0
  • Complexity: 391
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 6.2
  • Topological Polar Surface Area: 13.1Ų

Experimental Properties

  • Density: 1.285
  • Boiling Point: 486.9 °C at 760 mmHg
  • Flash Point: 271.6 °C
  • PSA: 13.14000
  • LogP: 5.89240

Dinaphtho[2,1-b:2',3'-d]furan(6CI,7CI,8CI,9CI) Customs Data

  • HS CODE：2932999099
  • Customs Data：

    China Customs Code:

    2932999099

    Overview:

    2932999099. Other heterocyclic compounds containing only oxygen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2932999099. other heterocyclic compounds with oxygen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

Dinaphtho[2,1-b:2',3'-d]furan(6CI,7CI,8CI,9CI) Related Literature

Related Categories

204-91-1 (Dinaphtho[2,1-b:2',3'-d]furan(6CI,7CI,8CI,9CI)) Related Products

Recommended suppliers
Hunan Well Medicine Synthesis Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hunan Well Medicine Synthesis Technology Co., Ltd.
Wuhan Comings Biotechnology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Wuhan Comings Biotechnology Co., Ltd.
NewCan Biotech Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
NewCan Biotech Limited
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Essenoi Fine Chemical Co., Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent